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Compound of Interest

Compound Name: C15H22ClNS

Cat. No.: B15174005 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent chemical compounds. This guide provides

essential, immediate safety and logistical information for the handling of C15H22ClNS,

commonly known as Chlorpromazine. Adherence to these protocols is critical for minimizing

risk and ensuring a safe laboratory environment.

Essential Safety Data at a Glance
While specific occupational exposure limits for Chlorpromazine have not been established by

major regulatory bodies such as OSHA or ACGIH, a conservative approach to handling is

strongly recommended due to its toxicological profile. The following table summarizes key

safety metrics for personal protective equipment (PPE) when handling Chlorpromazine.

Parameter Specification Source

Occupational Exposure Limits

(OELs)
No data available [1][2][3]

Glove Material Nitrile rubber [1]

Minimum Glove Thickness 0.11 mm [1]

Glove Breakthrough Time
480 minutes (for splash

contact)
[1]
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Rigorous Operational Protocols for Safe Handling
A systematic approach to handling Chlorpromazine, from receipt to disposal, is crucial. The

following step-by-step experimental protocol outlines the necessary procedures to be followed.

Pre-Handling Preparations
Risk Assessment: Before any handling, conduct a thorough risk assessment specific to the

planned experiment.

Personnel Training: Ensure all personnel involved are trained on the hazards of

Chlorpromazine and the procedures outlined in this guide and the Safety Data Sheet (SDS).

[4][5]

Area Designation: Designate a specific, well-ventilated area for handling Chlorpromazine,

away from general laboratory traffic. A laboratory fume hood is recommended.[3]

Emergency Equipment: Verify that a safety shower, eyewash station, and spill kit are readily

accessible and in good working order.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards. A face shield should be used when there is a risk of

splashing.[1][3][5]

Skin Protection:

Wear a lab coat or other protective clothing.[5]

Handle with nitrile rubber gloves that have been inspected prior to use.[1]

After contact with the substance, contaminated gloves should be disposed of properly.[1]

Respiratory Protection:

In case of insufficient ventilation or when handling large quantities, wear a suitable

respiratory equipment.[3][5]
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If dust formation is likely, a full-face respirator is recommended.[1]

Handling Procedures
Avoid Dust and Aerosol Formation: Handle Chlorpromazine in a manner that minimizes the

generation of dust and aerosols.[5]

Ventilation: Use only in a well-ventilated area, such as a chemical fume hood.[3]

Personal Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly

after handling.[2]

Storage: Keep the container tightly closed in a dry and well-ventilated place. Protect from

light.[5]

Comprehensive Disposal and Spill Management
Plan
Proper disposal and prompt, safe management of spills are critical to prevent environmental

contamination and personnel exposure.

Disposal Plan
Waste Characterization: All waste containing Chlorpromazine must be treated as hazardous

waste.

Containerization: Collect waste in a suitable, labeled, and closed container.

Disposal Method: Dispose of contents and container to an appropriate treatment and

disposal facility in accordance with local, state, and federal regulations. This may involve

removal to a licensed chemical destruction plant or controlled incineration.[5]

Spill Management
Immediate Actions:

Evacuate the immediate area.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.spectrumchemical.com/media/sds/CH132_AGHS.pdf
https://www.fishersci.co.uk/store/msds?partNumber=15415839&productDescription%3D25GR+Chlorpromazine+hydrochloride%2C+98%2B%25+25g&countryCode=GB&language=en
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=22918
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-856_GB.pdf
https://www.fishersci.co.uk/store/msds?partNumber=15415839&productDescription%3D25GR+Chlorpromazine+hydrochloride%2C+98%2B%25+25g&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15415839&productDescription%3D25GR+Chlorpromazine+hydrochloride%2C+98%2B%25+25g&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15174005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure adequate ventilation.

Wear appropriate PPE as outlined above.

Containment and Cleanup:

For solid spills, avoid creating dust. Use a high-efficiency vacuum cleaner or carefully

sweep up the material.[5]

Place the spilled material into a labeled container for disposal.[5]

Clean the spill site with a suitable solvent and then wash the area.[5]

Reporting: Report the spill to the appropriate laboratory safety personnel.

Visualizing Safe Workflow and Emergency
Procedures
To further clarify the necessary steps for safe handling and in the event of an emergency, the

following diagrams illustrate the key logical relationships and workflows.
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Caption: Standard Operating Procedure for Handling Chlorpromazine.
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Caption: Emergency Spill Response Workflow for Chlorpromazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.spectrumchemical.com/media/sds/CH132_AGHS.pdf
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-856_GB.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=22918
https://cdn.caymanchem.com/cdn/msds/16129m.pdf
https://www.fishersci.co.uk/store/msds?partNumber=15415839&productDescription%3D25GR+Chlorpromazine+hydrochloride%2C+98%2B%25+25g&countryCode=GB&language=en
https://www.benchchem.com/product/b15174005#personal-protective-equipment-for-handling-c15h22clns
https://www.benchchem.com/product/b15174005#personal-protective-equipment-for-handling-c15h22clns
https://www.benchchem.com/product/b15174005#personal-protective-equipment-for-handling-c15h22clns
https://www.benchchem.com/product/b15174005#personal-protective-equipment-for-handling-c15h22clns
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15174005?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15174005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

